Cas no 916421-22-2 (tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate
• CAS No: 916421-22-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• MDL: MFCD08751902
• CID: 5225381
• Update Time: 2025-11-02

tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(2-methylphenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate

• MDL： MFCD08751902
• Inchi： 1S/C17H26N2O2/c1-12-7-5-6-8-13(12)14-9-10-19(11-15(14)18)16(20)21-17(2,3)4/h5-8,14-15H,9-11,18H2,1-4H3
• InChI Key： CHUZLHPFTUXJPV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=CC=C2C)C(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate (CAS No. 916421-22-2)

tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate (CAS No. 916421-22-2) is a versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of N-Boc-protected amines, which are critical intermediates in drug discovery. Its unique structure, featuring a 2-methylphenyl substituent and a tert-butyl carbamate group, makes it valuable for constructing complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine-based scaffolds like tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and neurotransmitter modulators. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as pain management therapies. The compound's amino and carboxylate functionalities allow for further derivatization, enabling the creation of novel bioactive molecules.

From a synthetic chemistry perspective, CAS No. 916421-22-2 is often employed in peptide coupling reactions and cross-coupling methodologies. Its Boc-protected amine group provides stability under acidic conditions, making it ideal for multi-step synthesis. Recent studies highlight its utility in click chemistry and bioconjugation, aligning with the growing trend of green chemistry and sustainable synthesis. These attributes have positioned it as a key building block in medicinal chemistry and high-throughput screening.

The compound's physicochemical properties, including its solubility in organic solvents like dichloromethane (DCM) and dimethylformamide (DMF), further enhance its practicality in laboratory settings. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly used to characterize its purity and structure. These features make tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate a reliable choice for researchers focusing on structure-activity relationship (SAR) studies.

As the pharmaceutical industry shifts toward personalized medicine and targeted drug delivery, intermediates like CAS No. 916421-22-2 are gaining attention for their role in designing small-molecule therapeutics. Its compatibility with solid-phase synthesis and combinatorial chemistry workflows also makes it a staple in drug discovery pipelines. Furthermore, its relevance in proteomics and chemical biology underscores its interdisciplinary importance.

In conclusion, tert-butyl 3-amino-4-(2-methylphenyl)piperidine-1-carboxylate (CAS No. 916421-22-2) is a pivotal compound in modern synthetic and medicinal chemistry. Its adaptability, combined with its potential in addressing unmet medical needs, ensures its continued prominence in scientific research. For laboratories and institutions engaged in innovative drug development, this molecule represents a critical tool for advancing therapeutic breakthroughs.